Cas no 1805110-42-2 (Methyl 5-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 5-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1805110-42-2
• MF: C₁₀H₆F₆INO₃
• MW: 429.054436206818
• CID: 4813572
• Update Time: 2025-05-21

Methyl 5-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H6F6INO3/c1-20-6(19)2-5-8(21-10(14,15)16)7(9(11,12)13)4(17)3-18-5/h3H,2H2,1H3
• InChI Key： TZJQYPSUYACMDY-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CC(=O)OC)C(=C1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• XLogP3: 3.4
• Topological Polar Surface Area: 48.4

Additional information on Methyl 5-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate

Methyl 5-Iodo-3-(Trifluoromethoxy)-4-(Trifluoromethyl)Pyridine-2-Acetate: A Comprehensive Overview

The compound Methyl 5-Iodo-3-(Trifluoromethoxy)-4-(Trifluoromethyl)Pyridine-2-Acetate (CAS No. 1805110-42-2) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with multiple functional groups, including an iodo group, a trifluoromethoxy group, and a trifluoromethyl group. The presence of these groups imparts distinctive chemical and physical properties to the molecule, making it valuable for research and industrial applications.

Structural Analysis: The pyridine ring serves as the central framework of this compound. The substitution pattern is as follows: an iodo group at position 5, a trifluoromethoxy group at position 3, and a trifluoromethyl group at position 4. Additionally, the acetate group is attached at position 2 via a methylene bridge. This arrangement creates a molecule with high symmetry and electronic diversity, which is crucial for its reactivity and stability.

Synthesis and Characterization: The synthesis of Methyl 5-Iodo-3-(Trifluoromethoxy)-4-(Trifluoromethyl)Pyridine-2-Acetate involves multi-step organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and acetylation. Recent advancements in catalytic methods have enabled more efficient syntheses with higher yields. The compound has been characterized using various spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses confirm the molecular structure and purity of the compound.

Applications in Research: This compound has found applications in drug discovery research due to its unique electronic properties. For instance, the trifluoromethyl group enhances lipophilicity, while the iodo group can act as a leaving group in substitution reactions. Recent studies have explored its potential as an intermediate in the synthesis of bioactive molecules, particularly in anti-cancer drug development.

Material Science Applications: The trifluoromethoxy and trifluoromethyl groups contribute to the molecule's high thermal stability and resistance to degradation. These properties make it suitable for use in high-performance materials such as polymers and coatings. Researchers have also investigated its role as a precursor in the synthesis of advanced materials with tailored electronic properties.

Environmental Considerations: While Methyl 5-Iodo-3-(Trifluoromethoxy)-4-(Trifluoromethyl)Pyridine-2-Acetate exhibits remarkable chemical stability, its environmental impact remains a topic of interest. Studies are ongoing to assess its biodegradability and potential toxicity to aquatic life. Preliminary findings suggest that it is not readily biodegradable under standard conditions.

Safety and Handling: As with any chemical compound, proper handling procedures are essential when working with Methyl 5-Iodo-3-(Trifluoromethoxy)-4-(Trifluoromethyl)Pyridine-2-Acetate. It should be stored in a cool, dry place away from light to prevent degradation. Gloves and protective eyewear should be worn during handling to minimize exposure risks.

In conclusion, Methyl 5-Iodo-3-(Trifluoromethoxy)-4-(Trifluoromethyl)Pyridine-2-Acetate (CAS No. 1805110-42-2) is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in chemistry, materials science, and pharmacology.